Cas no 2228109-92-8 (2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid
• CAS No: 2228109-92-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5877593
• PubChem ID: 165791674
• Update Time: 2025-06-10

2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid
• EN300-1739085
• 2228109-92-8

• Inchi： 1S/C14H19NO2/c1-14(2,12(15)13(16)17)11-7-9-5-3-4-6-10(9)8-11/h3-6,11-12H,7-8,15H2,1-2H3,(H,16,17)
• InChI Key： NHJRQHMLGQWANU-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1CC2C=CC=CC=2C1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid

Introduction to 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid (CAS No. 2228109-92-8)

2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid (CAS No. 2228109-92-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids and is characterized by its complex structure, which includes an indan ring system and a branched aliphatic chain. The combination of these structural elements endows the molecule with a range of interesting properties that make it a valuable candidate for various applications in drug discovery and development.

The indan ring system, a bicyclic aromatic compound, is a key feature of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid. This ring system is known for its ability to modulate biological activities, particularly in the context of receptor binding and enzyme inhibition. The presence of the indan ring in this compound suggests potential interactions with specific protein targets, which could be leveraged for therapeutic purposes. Recent studies have shown that indan derivatives exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The amino acid backbone of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid further enhances its potential as a bioactive molecule. Amino acids are fundamental building blocks of proteins and play crucial roles in various biological processes. The presence of an amino group in this compound allows it to participate in hydrogen bonding and other non-covalent interactions, which are essential for its biological activity. Additionally, the branched aliphatic chain contributes to the molecule's hydrophobicity, which can influence its solubility and cellular uptake.

In terms of synthesis, 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid can be prepared through a multi-step process involving the formation of the indan ring system followed by functionalization to introduce the amino acid moiety. The synthetic route typically involves the use of organometallic reagents and catalytic systems to achieve high yields and stereoselectivity. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and efficiency, facilitating its use in both academic research and industrial applications.

The biological activity of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid has been extensively studied in recent years. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective effects of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid could be developed into a novel therapeutic agent for neurodegenerative disorders.

In addition to its anti-inflammatory and neuroprotective properties, 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid has also shown promise as an anti-cancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. These findings highlight the potential of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid as a lead compound for the development of new cancer therapies.

The pharmacokinetic properties of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid are also an important consideration for its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its intended biological effects without causing significant side effects.

Despite its promising potential, further research is needed to fully elucidate the mechanisms underlying the biological activities of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid. Ongoing studies are focused on optimizing its structure to enhance its potency and selectivity for specific protein targets. Additionally, clinical trials are being planned to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, 2-amino-3-(2,3-dihydro-H-inden--yl)--methylbutanoic acid (CAS No. 0) represents a promising candidate for various therapeutic applications due to its unique structural features and diverse biological activities. Its potential as an anti-inflammatory, neuroprotective, and anti-cancer agent makes it a valuable target for further research and development in the field of medicinal chemistry.